Cas no 1805590-72-0 (Ethyl 2-bromo-4-cyano-5-fluorobenzoate)

Ethyl 2-bromo-4-cyano-5-fluorobenzoate is a versatile organic compound with distinct structural features. It offers a bromo substituent at the 2-position, a cyano group at the 4-position, and a fluorine atom at the 5-position, providing a unique electronic and steric environment. This compound is highly valued for its potential in organic synthesis, particularly in the construction of complex molecules with specific functional groups. Its availability and purity make it a valuable tool for researchers in the field of organic chemistry.

Ethyl 2-bromo-4-cyano-5-fluorobenzoate structure

1805590-72-0 structure

Product Name:Ethyl 2-bromo-4-cyano-5-fluorobenzoate

CAS No:1805590-72-0

MF:C₁₀H₇BrFNO₂

MW:272.07048535347

CID:4706997

Update Time:2025-07-15

Ethyl 2-bromo-4-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-4-cyano-5-fluorobenzoate
- Inchi： 1S/C10H7BrFNO2/c1-2-15-10(14)7-4-9(12)6(5-13)3-8(7)11/h3-4H,2H2,1H3
- InChI Key： OPQZJNUZFCHCAI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(=CC=1C(=O)OCC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 288
Topological Polar Surface Area: 50.1

Ethyl 2-bromo-4-cyano-5-fluorobenzoate Pricemore >>

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Alichem	A015018292-250mg	Ethyl 2-bromo-4-cyano-5-fluorobenzoate	1805590-72-0	97%	250mg	489.60 USD	2021-06-18
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